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Compound of Interest

Compound Name: zr17-2 Hydrochloride

Cat. No.: B11933888

Get Quote

Executive Summary
zr17-2 hydrochloride (zr17-2 HCl) is a first-in-class small molecule modulator of the Cold-

Inducible RNA-Binding Protein (CIRBP).[1] Unlike traditional kinase inhibitors, zr17-2 acts as a

hypothermia mimetic, stabilizing CIRBP at physiological temperatures (37°C) to trigger

neuroprotective and cardioprotective pathways typically activated only by cold stress.

This guide provides a rigorous technical framework for the handling, solubilization, and long-

term storage of zr17-2 HCl. Due to its specific purine-derivative structure and hygroscopic

nature, strict adherence to these protocols is required to prevent hydrolytic degradation and

ensure reproducibility in in vivo and in vitro assays.

Physicochemical Profile & Identification
Before handling, verify the compound identity. The hydrochloride salt form significantly alters

molecular weight and solubility compared to the free base.
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Property Specification

Compound Name zr17-2 Hydrochloride

IUPAC Name
2-((2-Amino-9-(2-(diethylamino)ethyl)-9H-purin-

6-yl)thio)acetic acid hydrochloride

CAS Number
1263893-98-6 (Note: Vendors often use this

CAS for both base and salt; verify MW)

Molecular Formula C₁₃H₂₁ClN₆O₂S (HCl Salt)

Molecular Weight
360.86 g/mol (HCl Salt) vs. 324.40 g/mol (Free

Base)

Appearance White to off-white solid powder

Solubility
DMSO (≥ 25 mg/mL); Water (Poor, requires pH

adjustment or co-solvents)

Hygroscopicity High (Desiccation required)

Storage & Stability Protocols
Solid State Storage
The stability of solid zr17-2 HCl is compromised by moisture and UV light. The purine core is

relatively stable, but the thioacetic acid side chain can be susceptible to oxidation if improperly

stored.

Long-Term Storage (Six Months+): Store at -20°C or below.

Short-Term Storage (Weeks): 0°C to 4°C is acceptable.[1]

Environment: Vials must be sealed under inert gas (Nitrogen or Argon) if possible, and kept

in a desiccator.

Light Protection: Store in amber vials or wrap clear vials in aluminum foil.

Solution State Stability
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Once reconstituted, the stability window narrows significantly.

DMSO Stock Solutions (e.g., 10 mM):

-80°C: Stable for up to 6 months.[2]

-20°C: Stable for 1 month.

4°C / RT: Use immediately; do not store.

Aqueous Working Solutions:

Stability: Unstable. Prepare fresh immediately before dosing.

Precipitation Risk: The "freeze-thaw" cycle is strictly prohibited for aqueous dilutions.

Discard unused aqueous portions.

Solubilization & Reconstitution Protocols
Stock Solution Preparation (Standard: 10 mM)
Objective: Create a stable master stock in DMSO.

Calculate Mass: To prepare 1 mL of a 10 mM stock, weigh 3.61 mg of zr17-2 HCl.

Critical Check: Ensure you are using the MW of the salt (360.86), not the free base.

Solvent Addition: Add 1 mL of high-grade anhydrous DMSO (Dimethyl Sulfoxide).

Mixing: Vortex for 30–60 seconds. If particulates remain, sonicate in a water bath at ambient

temperature for 2 minutes.

Aliquot: Dispense into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles. Store at

-80°C.

In Vivo Formulation (Solubility Optimization)
For animal studies (IP/IV injection), pure DMSO is toxic. Use the following "Co-Solvent System"

to maintain solubility in aqueous media without precipitation.
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Target Concentration: 2.5 mg/mL (Clear Solution)

Protocol: Perform sequential addition in the exact order listed below. Vortex thoroughly after

each addition.

Order Component
Volume (for 1
mL total)

Final % Function

1
zr17-2 Stock (in

DMSO)
100 µL 10%

Primary

Solubilizer

2 PEG-300 400 µL 40%
Co-solvent /

Stabilizer

3 Tween-80 50 µL 5% Surfactant

4
Saline (0.9%

NaCl)
450 µL 45% Bulking Agent

Note: If precipitation occurs upon adding Saline, warm the solution to 37°C and sonicate. If it

persists, the pH may need slight adjustment (the HCl salt is acidic; buffering to pH 7.0–7.4

with PBS instead of saline may help, but watch for ionic strength effects).

Mechanism of Action & Signaling Pathway
zr17-2 functions by mimicking the cellular effects of hypothermia.[3][4] It binds to and stabilizes

CIRBP, preventing its degradation or promoting its translocation, which subsequently enhances

the translation of neuroprotective mRNAs like RBM3.
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Figure 1: Pharmacological mimicry of hypothermia by zr17-2.[5][6] The compound bypasses

the need for physical cooling to activate the CIRBP-mediated protective cascade.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b11933888/docs?utm_src=pdf-body-img#application-note-handling-storage-and-stability-of-zr17-2-hydrochloride
https://aobious.com/aobious/function-modulators/9657-zr17-2.html
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1112318/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Coderch, C., et al. (2017). "In silico identification and in vivo characterization of small

molecule therapeutic hypothermia mimetics."[5] Bioorganic & Medicinal Chemistry, 25(24),

6597-6604.[5]

Zhao, et al. (2024). "Cold-inducible RNA binding protein agonist enhances the

cardioprotective effect of UW solution during extended heart preservation." Artificial Organs,

48(5).

Rey-Funes, M., et al. (2023). "A hypothermia mimetic molecule (zr17-2) reduces ganglion

cell death and electroretinogram distortion in a rat model of intraorbital optic nerve crush."

Frontiers in Pharmacology, 14, 1112318.[7]

MedKoo Biosciences. "zr17-2 Hydrochloride Product Data Sheet."

MedChemExpress. "zr17-2 Product Information and Solubility Protocol."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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